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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
N-Methyl-DL-leucine hydrochloride (N-Me-dl-leu-oh HCI). As a crucial building block in peptide
synthesis and a compound of interest in pharmaceutical development, a thorough
understanding of its characteristics is paramount for its effective application. This document
moves beyond a simple data sheet to offer insights into the causality behind its properties and
the experimental considerations for its use.

Introduction: The Significance of N-Methylated
Amino Acids

N-methylation of amino acids, such as in N-Me-dl-leu-oh HCI, is a critical modification in
medicinal chemistry. This seemingly simple addition of a methyl group to the alpha-amino
group of leucine imparts significant changes to the resulting molecule's properties. These
alterations can lead to enhanced stability of peptide-based drugs by protecting against
enzymatic degradation, as well as modulating their conformational flexibility and bioavailability.
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N-Me-dl-leu-oh HCI, as a racemic mixture, serves as a versatile starting material for the
synthesis of diverse molecular entities.

Core Molecular and Physical Properties

A foundational understanding of the molecular and physical characteristics of N-Me-dl-leu-oh
HCI is essential for its handling, storage, and application in synthetic chemistry.

Chemical Identity and Structure

o Systematic Name (IUPAC): 4-methyl-2-(methylamino)pentanoic acid;hydrochloride[1]

o Synonyms: N-methylleucine hydrochloride, N-Me-dl-leu-oh HCI, H-DL-MELEU-OH[2][3]
o CAS Number: 2566-33-8 (for the DL-racemic mixture)

e Molecular Formula: C7H1sNO2-HCI[4]

e Molecular Weight: 181.66 g/mol [3]

o Appearance: White to off-white crystalline powder[4][5]

The structure of N-Me-dl-leu-oh HCI features a chiral center at the alpha-carbon, leading to the
existence of D and L enantiomers. The "dI" designation indicates that this product is a racemic
mixture of both enantiomers.

Diagram 1: Chemical Structure of N-Methyl-DL-leucine Hydrochloride
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Key chemical transformations of N-Me-dI-leu-oh HCI.

Experimental Protocols and Characterization

Rigorous characterization is essential to confirm the identity and purity of N-Me-dl-leu-oh HCI
before its use in sensitive applications.

Determination of Purity by Titration

The purity of N-Me-dI-leu-oh HCI can be determined by acid-base titration, as indicated by
some suppliers. [4] Protocol:

o Accurately weigh approximately 150-200 mg of N-Me-dI-leu-oh HCI and dissolve it in 50 mL
of a suitable solvent, such as a mixture of water and ethanol.

e Use a standardized solution of sodium hydroxide (e.g., 0.1 M) as the titrant.
o Employ a potentiometric endpoint detection system or a suitable pH indicator.
« Titrate the sample with the sodium hydroxide solution until the equivalence point is reached.

o Calculate the purity based on the volume of titrant used, its concentration, and the initial
mass of the sample.
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Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are powerful tools for
structural confirmation. The *H NMR spectrum will show characteristic signals for the N-
methyl group, the alpha-proton, the isobutyl side chain protons, and the exchangeable
protons of the carboxylic acid and the ammonium group.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
the O-H stretch of the carboxylic acid, the N-H stretch of the ammonium salt, the C=0 stretch
of the carboxylic acid, and C-H stretches of the alkyl groups.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound. [2]Under electrospray ionization (ESI), the parent ion of the free amino acid is
typically observed.

Applications in Research and Development

The unique properties of N-Me-dI-leu-oh HCI make it a valuable tool for researchers and drug

developers.

Peptide Synthesis: It is a key building block for creating peptides with enhanced stability and
improved pharmacokinetic profiles. [1][4]* Pharmaceutical Development: N-Me-dl-leu-oh
HCI is used in the synthesis of various pharmaceuticals, particularly in the development of
peptide-based drugs. [1]* Biochemical Research: This compound is utilized in studies of
protein synthesis and enzyme activity to better understand metabolic pathways. [1]

Safety and Handling

While N-Me-dl-leu-oh HCI is not classified as a hazardous substance, standard laboratory

safety precautions should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a fume hood.
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o First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to
fresh air. Seek medical attention if irritation persists.

Conclusion

N-Methyl-DL-leucine hydrochloride is more than just a modified amino acid; it is a strategic tool
for modulating the properties of peptides and other bioactive molecules. Its racemic nature
provides a cost-effective starting point for various synthetic endeavors. A comprehensive
understanding of its physical and chemical properties, as detailed in this guide, is crucial for its
successful application in the laboratory and in the development of next-generation
therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to N-Methyl-DL-leucine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3117198/docs#an-in-depth-technical-guide-to-n-
methyl-dl-leucine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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